Palmitic acid/expanded graphite/CuS composite phase change materials toward efficient thermal storage and photothermal conversion
Dalton Transactions Pub Date: 2023-06-23 DOI: 10.1039/D3DT01539D
Abstract
In this study, an expanded graphite (EG) with nano-CuS (EG/CuS) support material with a special morphology was prepared, with EG/CuS filled with different ratios of palmitic acid (PA). Finally, a PA/EG/CuS composite phase change thermal storage material with photothermal conversion performance was synthesized. The superb chemical and thermal stability of PA/EG/CuS was demonstrated by characterization and analysis of the experiments. EG, a multi-layer structured material, provides rich binding sites for PA and nano-CuS and constructs rich thermal conductivity paths, which effectively improves the thermal conductivity of PA/EG/CuS. It is noted that the maximum thermal conductivity of PA/EG/CuS reached 0.372 W m−1 K−1 and the maximum phase change thermal storage capacity reached 260.4 kJ kg−1, which proved the excellent thermal storage properties of PA/EG/CuS. In addition, PA/EG/CuS exhibits excellent photothermal conversion performance, and the experimental results demonstrated that the best photothermal conversion efficiency of PA/EG/CuS reached 81.4%. The PA/EG/CuS developed in this study provides a promising method for fabricating excellent conductive and low leakage composite phase change materials for solar energy utilization and energy storage.
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Journal Name：Dalton Transactions
Research Products
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CAS no.: 113435-99-7
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CAS no.: 139346-57-9
